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Compound of Interest

Compound Name:
Methyl 5-methyl-1-phenylpyrazole-

4-carboxylate

CAS No.: 7189-01-7

Cat. No.: B1299149

Get Quote

As a Senior Application Scientist, I frequently evaluate novel chemotypes to overcome the

growing challenge of microbial resistance in both clinical and agricultural settings. The

pyrazole-4-carboxylate scaffold has emerged as a privileged structure in drug discovery and

agrochemistry ()[1]. Its unique electronic distribution and hydrogen-bonding capabilities make it

an ideal pharmacophore for designing highly selective inhibitors.

In this technical guide, we will objectively compare the structure-activity relationship (SAR) of

novel isoxazolol pyrazole-4-carboxylates against commercial standards. Specifically, we will

analyze how precise modifications at the C-3 position of the pyrazole ring dictate target affinity

and, ultimately, phenotypic antifungal efficacy ()[2].

Structural Anatomy & SAR Logic
The biological activity of pyrazole-4-carboxylates is highly sensitive to steric and electronic

variations. When targeting fungal pathogens, many of these derivatives act as Succinate

Dehydrogenase Inhibitors (SDHIs), binding to Complex II of the mitochondrial respiratory chain.
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To successfully halt ATP production, the inhibitor must perfectly occupy the ubiquinone-binding

pocket.

Our comparative analysis focuses on two specific derivatives[2]:

Compound 7ai: Features a methyl group (-CH₃) at the C-3 position.

Compound 7bk: Features a trifluoromethyl group (-CF₃) at the C-3 position.

The Causality of Substitution: The electron-donating nature and smaller van der Waals radius

of the methyl group in 7ai allow for optimal docking within the hydrophobic pocket of the target

enzyme. Conversely, substituting this with a bulky, highly electronegative trifluoromethyl group

(7bk) introduces severe steric hindrance and electrostatic repulsion. This single functional

group swap collapses the molecule's binding affinity, demonstrating the rigid spatial constraints

of the pyrazole-4-carboxylate SAR profile.
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Isoxazolol Pyrazole
Carboxylate Scaffold
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Logical workflow demonstrating the SAR impact of C-3 substitutions on pyrazole-4-

carboxylates.

Comparative Efficacy Data
To translate this structural logic into functional performance, we compare the in vitro antifungal

activity of these derivatives against four phytopathogenic fungi. Carbendazim, a broad-

spectrum benzimidazole fungicide, serves as our commercial benchmark[2].

Table 1: Comparative In Vitro Antifungal Activity (EC₅₀, μg/mL)
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Compound
C-3
Substitutio
n

A. porri
M.
coronaria

C.
petroselini

R. solani

7ai Methyl (-CH₃) 2.24 3.21 10.29 0.37

7bk
Trifluorometh

yl (-CF₃)
35.05 >100 >100 28.88

Carbendazim
N/A (Positive

Control)
- - - 1.00

Data Interpretation: The results unequivocally show that Compound 7ai outperforms the

commercial standard Carbendazim against R. solani by a factor of nearly 3x (0.37 vs 1.00

μg/mL). However, the -CF₃ substitution in 7bk renders the compound virtually inactive across

most strains, validating our SAR hypothesis regarding steric limitations[2].

Experimental Methodology: Mycelium Growth Inhibition
Assay
To ensure high-fidelity data, the EC₅₀ values were determined using a rigorously controlled

mycelium growth inhibition assay. Below is the self-validating protocol used to generate this

comparative data, detailing the scientific causality behind each step.

Step 1: Media Preparation and Compound Solubilization

Action: Dissolve pyrazole-4-carboxylate derivatives in DMSO and dilute into sterile Potato

Dextrose Agar (PDA) to achieve final gradient concentrations (e.g., 1, 10, 50, 100 μg/mL).

Causality: PDA provides a carbohydrate-rich environment that drives high metabolic flux

through the TCA cycle. This forces the fungi to rely heavily on succinate dehydrogenase,

thereby amplifying the phenotypic sensitivity to SDH inhibitors. Keeping the final DMSO

concentration strictly ≤0.1% prevents solvent-induced cytotoxicity.

Step 2: Inoculation and Incubation
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Action: Excise a 5 mm mycelial plug from the actively growing margin of a 7-day-old colony.

Place the plug inverted onto the center of the amended PDA plates. Incubate at 25°C in the

dark.

Causality: Harvesting from the active margin ensures the mycelium is in the exponential

growth phase, providing a uniform physiological baseline. Inverting the plug ensures direct

physical contact between the hyphae and the compound-laced agar, enabling immediate and

uniform compound uptake.

Step 3: Radial Growth Measurement and EC₅₀ Calculation

Action: Measure the colony diameter using cross-calipers once the blank control covers 80%

of the petri dish. Calculate the inhibition rate (%) and determine the EC₅₀ using probit

analysis.

Causality: Measuring before the control reaches the plate edge prevents artifactual growth

plateauing due to space and nutrient exhaustion. Probit analysis linearizes the sigmoidal

dose-response curve, allowing for statistically robust EC₅₀ derivation.

Self-Validating System Controls:

Internal Negative Control (PDA + 0.1% DMSO): Validates that baseline growth is unaffected

by the carrier solvent.

Internal Positive Control (Carbendazim): Benchmarks the assay's sensitivity against a known

tubulin-binding standard, ensuring the fungal strains have not developed generalized

multidrug resistance.

Conclusion
The pyrazole-4-carboxylate scaffold offers exceptional tunable potential for novel antifungal

development. As demonstrated, maintaining a compact, electron-neutral substituent (like a

methyl group) at the C-3 position is critical for maximizing efficacy. Compound 7ai represents a

highly optimized chemotype that significantly outperforms commercial alternatives like

Carbendazim, providing a clear blueprint for next-generation agrochemical and pharmaceutical

design.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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